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Compound of Interest

Compound Name: Proquinazid

Cat. No.: B071954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers in optimizing the use of proquinazid in field

applications for the control of powdery mildew.

Troubleshooting Guide
This guide addresses common issues encountered during field experiments with proquinazid.
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Observed Problem Potential Cause
Troubleshooting Steps &

Recommendations

Reduced or poor efficacy of

proquinazid in controlling

powdery mildew.

1. Incorrect Application Timing:

Proquinazid is a preventative

fungicide and has no curative

activity on existing infections.

[1] Application after the onset

of disease will result in poor

control.

- Recommendation: Apply

proquinazid as a protectant

treatment before powdery

mildew symptoms appear.[1]

Monitor weather conditions

and disease prediction models

to time applications effectively.

2. Fungicide Resistance:

Naturally occurring fungal

populations may have or

develop resistance to Group

13 fungicides like proquinazid.

[1] Cross-resistance with

quinoxyfen, another Group 13

fungicide, has been observed.

[2][3]

- Recommendation: Implement

a resistance management

strategy. Do not use

proquinazid as the sole

fungicide. Rotate with

fungicides from different FRAC

(Fungicide Resistance Action

Committee) groups. Avoid

sequential applications of

Group 13 fungicides.[4]

3. Inadequate Spray

Coverage: Poor spray

coverage can lead to

unprotected areas on the

plant, allowing infection to

occur.

- Recommendation: Ensure

thorough spray coverage of all

susceptible plant tissues.

Adjust sprayer volume and

nozzles to match the crop

canopy. Consider the use of

adjuvants to improve spray

deposition and spreading.

4. Environmental Factors:

Heavy rainfall shortly after

application can wash off the

product before it has time to be

effective.[5]

- Recommendation: Avoid

applying proquinazid if heavy

rain is forecast. Allow for

adequate drying time after

application. While specific

rainfastness data for

proquinazid is limited, a

general rule for many
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fungicides is that at least 2-4

hours are needed before

rainfall.[5]

Symptoms of phytotoxicity

observed on treated plants

(e.g., leaf spotting, stunting, or

discoloration).

1. High Application Rate:

Exceeding the recommended

application rate can lead to

plant injury.

- Recommendation: Strictly

adhere to the label's

recommended application

rates. Conduct small-scale

trials to determine the optimal

and safe concentration for

specific crops and

environmental conditions.

2. Application During

Unfavorable Weather: Applying

fungicides during hot and

humid conditions can increase

the risk of phytotoxicity.[6]

- Recommendation: Avoid

spraying during the hottest part

of the day. Apply in the

morning or evening when

temperatures are cooler.

3. Tank Mixing Incompatibility:

Mixing proquinazid with certain

other pesticides, adjuvants, or

foliar fertilizers can sometimes

result in phytotoxic reactions.

- Recommendation: Before

tank mixing, perform a jar test

to check for physical

compatibility. Always consult

product labels for known

incompatibilities. When using a

new tank mix, test it on a small

area before treating the entire

field.

Inconsistent results across

different field trials.

1. Variability in Environmental

Conditions: Differences in

temperature, humidity, and

rainfall between trial sites can

affect both the pathogen and

the fungicide's performance.

- Recommendation: Record

detailed environmental data for

each trial location. Analyze

data to identify correlations

between environmental

conditions and efficacy.

2. Differences in Application

Technique: Variations in spray

volume, pressure, and

equipment can lead to

- Recommendation:

Standardize application

protocols across all trials.
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inconsistent application and

results.

Calibrate spray equipment

regularly.

3. Genetic Variability in

Pathogen Populations: The

susceptibility of powdery

mildew populations to

proquinazid can vary between

locations.

- Recommendation: If possible,

collect and test the sensitivity

of local powdery mildew

isolates to proquinazid to

establish baseline efficacy.

Frequently Asked Questions (FAQs)
1. What is the mode of action of proquinazid?

Proquinazid is a quinazolinone fungicide belonging to FRAC Group 13.[1] Its primary mode of

action is the inhibition of spore germination and appressorium formation in powdery mildew

fungi, thus preventing the pathogen from penetrating the host plant.[1][7] It is used as a

protectant treatment and does not have curative properties against established infections.[1]

Additionally, proquinazid has been shown to induce the expression of host defense genes in

plants, contributing to its overall efficacy.[8]

2. What are the recommended application rates for proquinazid on grapevines?

For dilute spraying on grapevines, a common recommendation for a 200 g/L emulsifiable

concentrate formulation of proquinazid is 25 mL of product per 100 L of water.[1] For

concentrate spraying, a rate of 75 mL of product per 100 L of water may be used under certain

conditions.[1] It is crucial to always consult and adhere to the specific product label for the

target crop and local regulations.

3. What are the signs of proquinazid phytotoxicity on grapevines?

While proquinazid is generally considered to have low phytotoxicity to grapevines when used

as directed, improper application can potentially lead to symptoms.[1] General symptoms of

pesticide phytotoxicity on grapevines can include:

Leaf Symptoms: Leaf spotting (necrotic or chlorotic), scorching or burning of leaf margins,

leaf distortion (cupping, crinkling), and yellowing (chlorosis).[6][9]
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Berry Symptoms: Superficial corky texture, cracking, or russeting on the berry skin.[9]

If phytotoxicity is suspected, it is important to rule out other potential causes such as nutrient

deficiencies, herbicide drift, or other diseases.[6]

4. How can I manage the risk of fungicide resistance to proquinazid?

To mitigate the development of resistance, it is essential to use proquinazid as part of an

integrated pest management (IPM) program that includes:

Rotation: Rotate proquinazid with fungicides from different FRAC groups that have different

modes of action.

Mixtures: In some cases, tank-mixing with a multi-site fungicide can be an effective

resistance management strategy.

Limiting Applications: Adhere to any label restrictions on the number of sequential

applications of Group 13 fungicides.

Scouting: Regularly monitor vineyards for signs of reduced efficacy, which could indicate the

development of resistance.[4]

5. Can I tank-mix proquinazid with other products?

Proquinazid may be tank-mixed with other fungicides, insecticides, or foliar nutrients.

However, it is crucial to check for compatibility before mixing. Always follow the instructions on

the product labels of all tank-mix partners. A jar test is recommended to ensure physical

compatibility and to observe for any adverse reactions.

Data Presentation
Table 1: Efficacy of Proquinazid Against Powdery Mildew Pathogens

This table summarizes the effective concentration (EC50) values of proquinazid against

different powdery mildew species from various studies. The EC50 value represents the

concentration of the fungicide that inhibits 50% of the fungal growth in vitro.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

http://ephytia.inra.fr/en/C/7071/Grapevine-Phytotoxicities
https://grapes.extension.org/grapevine-problems-leaf-spots-not-caused-by-insects-or-disease/
https://www.benchchem.com/product/b071954?utm_src=pdf-body
https://www.benchchem.com/product/b071954?utm_src=pdf-body
https://www.benchchem.com/product/b071954?utm_src=pdf-body
https://americanvineyardmagazine.com/protecting-your-vineyard-from-the-threat-of-fungicide-resistance/
https://www.benchchem.com/product/b071954?utm_src=pdf-body
https://www.benchchem.com/product/b071954?utm_src=pdf-body
https://www.benchchem.com/product/b071954?utm_src=pdf-body
https://www.benchchem.com/product/b071954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pathogen Species Crop EC50 Range (mg/L) Reference

Erysiphe necator Grapevine 0.001 - 0.3 [10]

Blumeria graminis f.

sp. tritici
Wheat 0.000078 - 0.02 [10]

Note: EC50 values can vary depending on the specific isolate and the experimental conditions.

Table 2: Proquinazid Dissipation on Grapes

This table shows the residual half-life (RL50) of proquinazid on grape leaves and fruits from a

field study. The RL50 is the time it takes for 50% of the initial fungicide residue to dissipate.

Plant Part
Initial Deposit

(mg/kg)

Residue after 1

day (mg/kg)
RL50 (days) Reference

Grape Leaves 15.08 9.12 1.26 [5]

Grape Fruits 9.77 3.49 0.77 [5]

Experimental Protocols
Protocol 1: Determining the Optimal Proquinazid Concentration in a Field Trial

This protocol outlines a detailed methodology for conducting a field trial to determine the

optimal concentration of proquinazid for controlling powdery mildew on grapevines.

1. Experimental Design:

Select a vineyard with a history of powdery mildew and a susceptible grape cultivar.
Use a randomized complete block design with at least four replicate blocks.[11]
Each plot should consist of a minimum of 3-5 vines.
Include an untreated control group and a standard commercial fungicide treatment for
comparison.

2. Treatment Application:
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Prepare a range of proquinazid concentrations, including the recommended label rate, as
well as rates above and below it (e.g., 0.5x, 1x, 1.5x, 2x the label rate).
Apply treatments using a calibrated backpack sprayer or a research plot sprayer to ensure
uniform coverage. Record the spray volume, pressure, and nozzle type.
Begin applications preventatively before the first signs of powdery mildew appear and
continue at regular intervals (e.g., 10-14 days) based on disease pressure and weather
conditions.

3. Data Collection:

Disease Assessment: At regular intervals (e.g., 7 days after each application), assess the
incidence (% of leaves/clusters infected) and severity (% of leaf/cluster area covered by
mildew) of powdery mildew. Assess a predetermined number of leaves and clusters per plot
(e.g., 25 leaves and 10 clusters).
Phytotoxicity Assessment: Visually inspect plants for any signs of phytotoxicity (leaf spotting,
stunting, etc.) after each application and record the severity.
Yield Data: At harvest, measure the total yield per plot and assess the quality of the grapes.

4. Data Analysis:

Analyze the disease incidence and severity data using appropriate statistical methods (e.g.,
ANOVA) to determine significant differences between treatments.
Generate dose-response curves to visualize the relationship between proquinazid
concentration and disease control.
Evaluate the yield and quality data to determine the economic impact of the different
treatments.
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Caption: Proquinazid's primary mode of action on the fungal pathogen.
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Caption: Proquinazid-induced host defense signaling pathway in plants.
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Poor Proquinazid Efficacy Observed
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Caption: Troubleshooting workflow for poor proquinazid efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b071954?utm_src=pdf-custom-synthesis
https://www.apvma.gov.au/sites/default/files/publication/13946-prs-proquinazid.pdf
https://pubmed.ncbi.nlm.nih.gov/19418441/
https://pubmed.ncbi.nlm.nih.gov/19418441/
https://www.ajevonline.org/content/76/2/0760028
https://www.ajevonline.org/content/76/2/0760028
https://americanvineyardmagazine.com/protecting-your-vineyard-from-the-threat-of-fungicide-resistance/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143375149
https://grapes.extension.org/grapevine-problems-leaf-spots-not-caused-by-insects-or-disease/
https://www.researchgate.net/publication/288976100_The_Discovery_of_Proquinazid_A_New_and_Potent_Powdery_Mildew_Control_Agent
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20153030337
http://ephytia.inra.fr/en/C/7071/Grapevine-Phytotoxicities
https://www.benchchem.com/pdf/Cross_Resistance_Analysis_of_Quinoxyfen_and_Proquinazid_in_Powdery_Mildew_Fungi_A_Comparative_Guide.pdf
https://ucanr.edu/sites/default/files/2024-09/386851.pdf
https://www.benchchem.com/product/b071954#optimizing-proquinazid-concentration-for-field-applications
https://www.benchchem.com/product/b071954#optimizing-proquinazid-concentration-for-field-applications
https://www.benchchem.com/product/b071954#optimizing-proquinazid-concentration-for-field-applications
https://www.benchchem.com/product/b071954#optimizing-proquinazid-concentration-for-field-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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